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Compound of Interest |

tert-Butyl 2-
Compound Name: (triphenylphosphoranylidene)aceta

te

Cat. No.: B153123

\ J

CAS Number: 35000-38-5

This technical guide provides a comprehensive overview of tert-Butyl 2-
(triphenylphosphoranylidene)acetate, a key reagent in modern organic synthesis. It is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, applications, and experimental protocols.

Core Compound Information

tert-Butyl 2-(triphenylphosphoranylidene)acetate, also known as (tert-
Butoxycarbonylmethylene)triphenylphosphorane, is a stabilized Wittig reagent widely employed
in the synthesis of a,3-unsaturated esters. Its chemical structure features a triphenylphosphine
ylide functional group attached to a tert-butyl acetate moiety.

Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 35000-38-5 [1][2]13]
Molecular Formula C24H2502P [1][3]
Molecular Weight 376.44 g/mol [1]
White to off-white crystalline
Appearance
powder
Melting Point 152-155 °C
Soluble in dichloromethane,
Solubility chloroform, and ethyl acetate.
Sparingly soluble in water.
Store in a cool, dry place (2-8
Storage

°C) under an inert atmosphere.

Spectroscopic Data

Technique Data Highlights

1H NMR Spectral data available.
13C NMR Spectral data available.
IR Spectral data available.

Mass Spectrometry

Spectral data available.

The Wittig Reaction: A Cornerstone of Alkene

Synthesis

The primary application of tert-Butyl 2-(triphenylphosphoranylidene)acetate is in the Wittig

reaction, a Nobel Prize-winning method for the stereoselective synthesis of alkenes from

aldehydes and ketones. As a stabilized ylide, it preferentially forms (E)-alkenes.

Reaction Mechanism
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The reaction proceeds through a concerted [2+2] cycloaddition between the ylide and the
carbonyl compound, forming a transient oxaphosphetane intermediate. This intermediate then
collapses to yield the alkene and triphenylphosphine oxide, the latter being the thermodynamic
driving force for the reaction.

tert-Butyl 2-(triphenylphosphoranylidene)acetate  + Carbonyl Collapse
(Stabilized Ylide)

» (E)-0,B-Unsaturated Ester

| Oxaphosphetane

Intermediate

Aldehyde or Ketone > Triphenylphosphine Oxide

Click to download full resolution via product page

Caption: Mechanism of the Wittig reaction with a stabilized ylide.

Application in the Synthesis of Bioactive Molecules

tert-Butyl 2-(triphenylphosphoranylidene)acetate is a valuable tool in drug discovery and
development, enabling the synthesis of complex molecules with diverse biological activities.
Notably, it has been utilized in the synthesis of precursors to aldose reductase inhibitors,
podophyllotoxin derivatives, and tautomycin.

Podophyllotoxin Derivatives: Targeting Cancer

Podophyllotoxin and its derivatives are potent anticancer agents that interfere with cell division.
[1][2][3][4] Their mechanism of action involves the inhibition of tubulin polymerization and
topoisomerase ll, leading to cell cycle arrest and apoptosis.[1][2] The synthesis of certain
podophyllotoxin analogues can involve a Wittig reaction to construct key structural motifs.

The anticancer effects of podophyllotoxin derivatives are mediated through the disruption of the
cell cycle and induction of apoptosis. By inhibiting tubulin polymerization, they prevent the
formation of the mitotic spindle, arresting cells in the G2/M phase.[1][3] Inhibition of
topoisomerase Il leads to DNA strand breaks, further contributing to cell death.
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Caption: Simplified signaling pathway for podophyllotoxin derivatives.

Experimental Protocols

The following section provides a general experimental protocol for a Wittig reaction using tert-
Butyl 2-(triphenylphosphoranylidene)acetate and a specific example for the synthesis of a
key intermediate for a bioactive molecule.

General Wittig Reaction Protocol

This protocol describes a general procedure for the reaction of tert-Butyl 2-
(triphenylphosphoranylidene)acetate with an aldehyde or ketone.
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Materials:

tert-Butyl 2-(triphenylphosphoranylidene)acetate

Aldehyde or Ketone

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
Silica gel for column chromatography

Hexanes and Ethyl Acetate

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add
tert-Butyl 2-(triphenylphosphoranylidene)acetate (1.0-1.2 equivalents).

Add anhydrous solvent (DCM or THF) and stir until the ylide is completely dissolved.

Add a solution of the aldehyde or ketone (1.0 equivalent) in the anhydrous solvent dropwise
to the ylide solution at room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of ammonium
chloride (NH4ClI).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous MgSOa or Na=SOa, filter, and concentrate
under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes.

Experimental Workflow Diagram
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Reaction Setup
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Caption: General workflow for a Wittig reaction and product purification.
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Safety and Handling

tert-Butyl 2-(triphenylphosphoranylidene)acetate should be handled by trained personnel in
a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the
Safety Data Sheet (SDS).

Conclusion

tert-Butyl 2-(triphenylphosphoranylidene)acetate is a versatile and reliable reagent for the
synthesis of (E)-a,-unsaturated esters via the Wittig reaction. Its utility in the construction of
complex molecular architectures makes it an invaluable tool for researchers in organic
synthesis and drug discovery. The protocols and information provided in this guide are intended
to facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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